methyl 3-(3-methoxypyridin-2-yl)-3-oxopropanoate
Description
Synthesis Analysis
This involves detailing the methods and reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves the use of spectroscopic techniques like NMR, IR, UV-Vis, and X-ray crystallography to determine the structure of the compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, molar mass, and specific rotations. Chemical properties might include reactivity, acidity or basicity, and types of reactions the compound can undergo .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(3-methoxypyridin-2-yl)-3-oxopropanoate involves the reaction of 3-methoxypyridine-2-carbaldehyde with ethyl acetoacetate in the presence of a base to form the corresponding enolate. The enolate is then alkylated with methyl iodide to give the desired product.", "Starting Materials": [ "3-methoxypyridine-2-carbaldehyde", "ethyl acetoacetate", "base", "methyl iodide" ], "Reaction": [ "Step 1: Add ethyl acetoacetate to a solution of 3-methoxypyridine-2-carbaldehyde in the presence of a base such as sodium ethoxide or potassium tert-butoxide.", "Step 2: Heat the mixture to reflux for several hours until the reaction is complete.", "Step 3: Allow the reaction mixture to cool and then add water to quench the reaction.", "Step 4: Extract the product with an organic solvent such as diethyl ether or dichloromethane.", "Step 5: Dry the organic layer over anhydrous magnesium sulfate and filter the solution.", "Step 6: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by column chromatography using a suitable solvent system.", "Step 8: Alkylate the purified enolate with methyl iodide in the presence of a base such as potassium carbonate or sodium hydride.", "Step 9: Work up the reaction mixture by quenching with water and extracting the product with an organic solvent.", "Step 10: Dry the organic layer over anhydrous magnesium sulfate and filter the solution.", "Step 11: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 12: Purify the crude product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
1512587-87-9 |
Product Name |
methyl 3-(3-methoxypyridin-2-yl)-3-oxopropanoate |
Molecular Formula |
C10H11NO4 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
